Cas no 3426-08-2 (1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-)

1H-Azepine,1-(3,3-diphenylpropyl)hexahydro- structure
3426-08-2 structure
Product Name:1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-
CAS No:3426-08-2
MF:C21H27N
MW:293.44578576088
CID:309795
PubChem ID:71127
Update Time:2025-04-19

1H-Azepine,1-(3,3-diphenylpropyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-
    • 1-(3,3-diphenylpropyl)azepane
    • N-(3,3-diphenylpropyl)azepane
    • PROZAPINE [WHO-DD]
    • Prozapinum
    • Hexadiphane
    • Prozapine
    • 1H-Azepine, 1-(3,3-diphenylpropyl)hexahydro-
    • PROZAPINE [MI]
    • CHEBI:135225
    • EINECS 222-325-9
    • Prozapina
    • Q27277035
    • DTXSID60187826
    • UNII-E9503DM633
    • 1-(3,3-DIPHENYLPROPYL)HEXAMETHYLENIMINE
    • Prozapinum [INN-Latin]
    • 1-(3,3-Diphenylpropyl)hexahydro-1H-azepine
    • CHEMBL2105301
    • 1-(3,3-Diphenylpropyl)cyclohexamethyleneimine
    • SCHEMBL25765
    • NS00049488
    • 3426-08-2
    • E9503DM633
    • Prozapina [INN-Spanish]
    • QSEKJQWRMSJZDE-UHFFFAOYSA-N
    • Prozapine [INN]
    • 1-(3,3-Diphenylpropyl)azepane #
    • Inchi: 1S/C21H27N/c1-2-10-17-22(16-9-1)18-15-21(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-8,11-14,21H,1-2,9-10,15-18H2
    • InChI Key: QSEKJQWRMSJZDE-UHFFFAOYSA-N
    • SMILES: N1(CCC(C2C=CC=CC=2)C2C=CC=CC=2)CCCCCC1

Computed Properties

  • Exact Mass: 293.214
  • Monoisotopic Mass: 293.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2
  • XLogP3: 5.2

Experimental Properties

  • Density: 0.998
  • Boiling Point: bp1 170-174°
  • Flash Point: 188.7 ℃
  • Refractive Index: 1.553
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